Cas no 332358-30-2 (2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide structure
332358-30-2 structure
Product Name:2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
CAS No:332358-30-2
MF:C16H11F3N4O2S
MW:380.344352006912
CID:5474719
Update Time:2025-07-19

2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
    • Inchi: 1S/C16H11F3N4O2S/c17-16(18,19)11-4-1-5-12(7-11)21-13(24)9-26-15-23-22-14(25-15)10-3-2-6-20-8-10/h1-8H,9H2,(H,21,24)
    • InChI Key: CWRAFICEEBVYFF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1=NN=C(C2=CC=CN=C2)O1

2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Pricemore >>

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2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Related Literature

Additional information on 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

2-{5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide: A Comprehensive Overview

2-{5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide (CAS No. 332358-30-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The core structure of 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide includes a pyridine ring, an oxadiazole ring, and a trifluoromethyl group. These functional groups contribute to the compound's stability and reactivity, making it a promising candidate for various pharmacological studies. The presence of the pyridine ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent research has highlighted the potential of 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide in the treatment of various diseases. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that it could be developed into a novel anticancer drug with minimal side effects.

The mechanism of action of 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide has been extensively studied. It is believed to interact with specific protein targets involved in cellular signaling pathways. For instance, it has been shown to inhibit the activity of protein kinases such as AKT and MAPK, which are often dysregulated in cancer cells. This inhibition leads to cell cycle arrest and apoptosis, thereby suppressing tumor growth.

The pharmacokinetic properties of 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which allows for sustained therapeutic effects. Additionally, it demonstrates low toxicity in preclinical models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-{5-(pyridin-3-y\-l)-1,3,4\-oxadiazol\-2\-ylsulfanyl}\--N\-3\-(trifluoromethyl)phenylacetamide (CAS No. 332358\-0\-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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